Cas no 2228229-92-1 (2,2-dimethyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine
• CAS No: 2228229-92-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6035561
• PubChem ID: 165675809
• Update Time: 2025-10-28

2,2-dimethyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine
• 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine
• 2228229-92-1
• EN300-1759460

• Inchi： 1S/C13H17N3/c1-13(2)10(11(13)14)9-7-16(3)12-8(9)5-4-6-15-12/h4-7,10-11H,14H2,1-3H3
• InChI Key： JRWUJBQQESIHDP-UHFFFAOYSA-N
• SMILES： NC1C(C2=CN(C)C3C2=CC=CN=3)C1(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}cyclopropan-1-amine

Introduction to 2,2-Dimethyl-3-{1-Methyl-1H-Pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine (CAS No. 2228229-92-1)

2,2-Dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine (CAS No. 2228229-92-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolopyridines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a cyclopropane ring fused to a pyrrolopyridine moiety, with additional methyl groups providing steric hindrance and influencing its chemical and biological properties.

The synthesis of 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine has been extensively studied in recent years. Researchers have developed various synthetic routes to access this compound, focusing on optimizing yield and purity while minimizing the number of steps and the use of hazardous reagents. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and scalable for the production of this compound.

In terms of its biological activity, 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine has shown promising results in several preclinical studies. It has been evaluated for its potential as a modulator of various biological targets, including receptors and enzymes involved in neurological disorders and cancer. For instance, recent research has demonstrated that this compound exhibits potent activity against specific serotonin receptors, making it a potential candidate for the treatment of mood disorders such as depression and anxiety.

The pharmacological profile of 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine has been further explored through in vitro and in vivo studies. In vitro assays have shown that the compound can effectively bind to serotonin receptors with high affinity and selectivity. Additionally, animal models have been used to assess its efficacy and safety. Preliminary results indicate that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

The potential therapeutic applications of 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine are not limited to neurological disorders. Recent studies have also investigated its anticancer properties. In particular, the compound has shown promising activity against certain types of cancer cells, including those derived from breast and lung cancers. Mechanistic studies suggest that it may exert its anticancer effects through multiple pathways, such as inducing apoptosis and inhibiting cell proliferation.

The development of 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine as a therapeutic agent is still in its early stages. However, ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects. These trials are designed to evaluate the compound's pharmacokinetics, pharmacodynamics, and potential side effects in a controlled setting.

In conclusion, 2,2-dimethyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropan-1-amine (CAS No. 2228229-92-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a potential therapeutic agent for various diseases. Continued research and clinical evaluation will be crucial in determining its full therapeutic potential and ensuring its safe and effective use in clinical practice.